4-[4-(2-Dimethylamino-ethoxy)-phenyl]-cyclohexanone

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 4-[4-[2-(dimethylamino)ethoxy]phenyl]cyclohexan-1-one
• InChI: InChI=1S/C16H23NO2/c1-17(2)11-12-19-16-9-5-14(6-10-16)13-3-7-15(18)8-4-13/h5-6,9-10,13H,3-4,7-8,11-12H2,1-2H3
• InChI Key: DZHWEUFDQPYNSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=C(C=C1)C2CCC(=O)CC2

Description

4-[4-(2-Dimethylamino-ethoxy)-phenyl]-cyclohexanone is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution of 4-(4-hydroxy-phenyl)cyclohexanone (as prepared in Example 40, Step E, 2.4 g, 12.6 mmol), N,N-dimethylethanolamine (Aldrich, 3.37 g, 37.8 mmol) and triphenylphosphine (Aldrich, 9.91 g, 37.8 mmol) in THF (100 mL) at 0° C. was added dropwise a solution of diisopropyl azodicarboxylate (7.44 mL, 37.8 mmol) in THF (15 mL) under Ar. The resulting solution was stirred at 0° C. for 1 h and at room temperature overnight. The solvent was removed and the residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered, and the filtrate concentrated in vacuo to give a colorless oil, which was purified on a silica gel column by a CombiFlash® system using hexanes and ethyl acetate as eluent (from pure hexanes to pure ethyl acetate) to afford the title compound as a white solid.